2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine

• Molecular Formula: C9H12F2N2S
• Molecular Weight: 218.27 g/mol
• IUPAC Name: 2-(6,6-difluoro-5,7-dihydro-4H-1,3-benzothiazol-2-yl)ethanamine
• InChI: InChI=1S/C9H12F2N2S/c10-9(11)3-1-6-7(5-9)14-8(13-6)2-4-12/h1-5,12H2
• InChI Key: PPQPTANTGSZXHA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC2=C1N=C(S2)CCN)(F)F

Description

2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine is a bicyclic amine derivative featuring a benzothiazole core fused to a partially saturated six-membered ring. The compound is distinguished by two fluorine atoms at the 6,6-positions of the tetrahydrobenzothiazole moiety and an ethanamine side chain at the 2-position of the heterocycle.

Key structural attributes:

• Molecular formula: C₉H₁₂F₂N₂S
• Molecular weight: 218.27 g/mol (calculated based on formula)
• Substituents: 6,6-difluoro, ethanamine side chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine typically involves the following steps:

Formation of the Benzothiazole Ring: The benzothiazole ring can be synthesized through the cyclization of o-aminothiophenol with a suitable carbonyl compound under acidic conditions.

Introduction of Difluoro Groups: The difluoro groups can be introduced via electrophilic fluorination using reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI).

Attachment of the Ethanamine Side Chain: The ethanamine side chain can be attached through nucleophilic substitution reactions, where the benzothiazole derivative reacts with an appropriate alkylating agent.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the above synthetic routes for large-scale synthesis. This includes using continuous flow reactors, optimizing reaction conditions for higher yields, and employing cost-effective reagents and catalysts.

Chemical Reactions Analysis

Types of Reactions

2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH4) to reduce any carbonyl groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4)

Reduction: Lithium aluminum hydride (LiAlH4), sodium borohydride (NaBH4)

Substitution: Alkyl halides, acyl chlorides

Major Products

Oxidation: Sulfoxides, sulfones

Reduction: Reduced amine derivatives

Substitution: N-substituted benzothiazole derivatives

Scientific Research Applications

2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for its antimicrobial, anticancer, and anti-inflammatory properties.

Materials Science: Benzothiazole derivatives are explored for their use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

Biological Studies: The compound is used in biochemical assays to study enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine involves its interaction with specific molecular targets. The difluoro groups and the benzothiazole ring contribute to its binding affinity and specificity towards certain enzymes and receptors. The compound may inhibit enzyme activity by binding to the active site or modulate receptor function by acting as an agonist or antagonist.

Comparison with Similar Compounds

Research Findings and Implications

• Pharmacological Potential: While direct data for the target compound is absent, analogs like Compound D () show activity in neurological assays, suggesting that the ethanamine side chain and fluorine substituents may synergize for receptor modulation .
• Patent Landscape : Derivatives such as Compound B () highlight industrial interest in fluorinated benzothiazoles for drug development, underscoring the target compound’s relevance in medicinal chemistry .

Biological Activity

2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine is a compound of significant interest due to its potential biological activities. Benzothiazole derivatives are known for their diverse pharmacological properties, including anticancer, antifungal, and antibacterial activities. This article reviews the biological activity of this specific compound based on recent research findings.

Chemical Structure and Properties

The compound features a benzothiazole moiety substituted with a difluoromethyl group and an ethylamine side chain. Its molecular formula is $C_9H_{10}F_2N_2S$, and it has a molecular weight of approximately 218.25 g/mol. The structural characteristics contribute to its interaction with biological targets.

Antitumor Activity

Recent studies have highlighted the antitumor potential of benzothiazole derivatives. In particular, compounds similar to 2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine have been shown to induce apoptosis in various cancer cell lines. For instance:

• Mechanism of Action : The compound induces cell cycle arrest and activates caspases leading to programmed cell death. Flow cytometric analysis has demonstrated that these compounds can trigger apoptosis in human leukemia cells (K562 and Reh) with an IC50 value as low as 15 µM for certain derivatives .

Antifungal Activity

Benzothiazole derivatives have also exhibited antifungal properties against various strains of fungi. The compound's activity was evaluated against fluconazole-resistant strains of Candida spp., showing promising results:

Compound	MIC (µg/mL)	Activity Against
2-(6,6-Difluoro-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)ethan-1-amine	0.25 - 0.5	C. parapsilosis
L-173	0.03	C. albicans

The introduction of specific substituents in the benzothiazole structure significantly enhances its antifungal activity .

Case Studies

Several case studies have investigated the biological activity of benzothiazole derivatives:

• Antitumor Study : A study synthesized several tetrahydrobenzothiazole derivatives and tested their cytotoxicity against different cancer cell lines using MTT assays. The results indicated that modifications at the phenyl ring significantly influenced cytotoxicity .
• Antifungal Efficacy : Another study assessed the efficacy of various benzothiazole derivatives against clinical isolates of Candida spp., demonstrating that certain structural modifications could enhance antifungal activity against resistant strains .